Cas no 1610667-16-7 (N-methyl-2-(trifluoromethyl)pyridin-4-amine)

N-Methyl-2-(trifluoromethyl)pyridin-4-amine is a fluorinated pyridine derivative with a trifluoromethyl group at the 2-position and a methylamino substituent at the 4-position. This compound is of interest in pharmaceutical and agrochemical research due to its electron-withdrawing trifluoromethyl group, which enhances metabolic stability and lipophilicity. The methylamino group provides a reactive site for further functionalization, making it a versatile intermediate in medicinal chemistry. Its structural features contribute to improved bioavailability and binding affinity in target molecules. The compound is typically synthesized under controlled conditions to ensure high purity, making it suitable for applications in drug discovery and development.
N-methyl-2-(trifluoromethyl)pyridin-4-amine structure
1610667-16-7 structure
Product Name:N-methyl-2-(trifluoromethyl)pyridin-4-amine
CAS No:1610667-16-7
MF:C7H7F3N2
MW:176.139091730118
MDL:MFCD28679060
CID:5618156
PubChem ID:53426988
Update Time:2025-05-20

N-methyl-2-(trifluoromethyl)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinamine, N-methyl-2-(trifluoromethyl)-
    • MBLZYHQPMIACIM-UHFFFAOYSA-N
    • N-methyl-2-(trifluoromethyl)pyridin-4-amine
    • EN300-3028769
    • 1610667-16-7
    • SCHEMBL9234478
    • MDL: MFCD28679060
    • Inchi: 1S/C7H7F3N2/c1-11-5-2-3-12-6(4-5)7(8,9)10/h2-4H,1H3,(H,11,12)
    • InChI Key: MBLZYHQPMIACIM-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C=CN=1)NC)(F)F

Computed Properties

  • Exact Mass: 176.056
  • Monoisotopic Mass: 176.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.9A^2
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.298±0.06 g/cm3(Predicted)
  • Boiling Point: 207.4±40.0 °C(Predicted)
  • pka: 4.88±0.20(Predicted)

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Additional information on N-methyl-2-(trifluoromethyl)pyridin-4-amine

Comprehensive Overview of N-methyl-2-(trifluoromethyl)pyridin-4-amine (CAS No. 1610667-16-7)

N-methyl-2-(trifluoromethyl)pyridin-4-amine (CAS No. 1610667-16-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of a trifluoromethyl group and a pyridine ring in its molecular framework makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its electron-withdrawing and lipophilicity-enhancing characteristics play a critical role.

In recent years, the demand for fluorinated compounds like N-methyl-2-(trifluoromethyl)pyridin-4-amine has surged, driven by their ability to improve the metabolic stability and bioavailability of therapeutic agents. This compound is often explored in the context of central nervous system (CNS) drug development, as the trifluoromethyl group can enhance blood-brain barrier penetration. Additionally, its derivatives are being investigated for their potential in cancer therapeutics and anti-inflammatory agents, aligning with current trends in precision medicine.

The synthesis of N-methyl-2-(trifluoromethyl)pyridin-4-amine typically involves multi-step organic reactions, including nucleophilic substitution and catalytic hydrogenation. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity, addressing the growing need for efficient and scalable production methods. These innovations are particularly relevant in the era of green chemistry, where minimizing environmental impact is a top priority.

From an industrial perspective, CAS No. 1610667-16-7 is often sourced by pharmaceutical companies and contract research organizations (CROs) for high-throughput screening and medicinal chemistry projects. Its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura and Buchwald-Hartwig) further expands its utility in constructing complex molecular architectures. This versatility has made it a staple in the toolkit of synthetic chemists working on small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs).

Beyond pharmaceuticals, N-methyl-2-(trifluoromethyl)pyridin-4-amine has found niche applications in material science, particularly in the development of organic electronic materials. Its ability to modulate electron density and steric effects makes it a candidate for designing organic semiconductors and light-emitting diodes (OLEDs). This interdisciplinary relevance underscores its importance in both life sciences and advanced technology sectors.

As the scientific community continues to explore fluorine-containing compounds, CAS No. 1610667-16-7 remains a focal point for innovation. Its role in addressing challenges like drug resistance and selective targeting exemplifies the convergence of chemistry and biology. With ongoing advancements in computational chemistry and AI-driven drug design, the future applications of this compound are poised to expand even further.

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